4-Propargyl-2,3,5,6-tetrafluorobenzyl alcohol

• Molecular Formula: C10H6F4O
• Molecular Weight: 218.15 g/mol
• IUPAC Name: (2,3,5,6-tetrafluoro-4-prop-2-ynylphenyl)methanol
• InChI: InChI=1S/C10H6F4O/c1-2-3-5-7(11)9(13)6(4-15)10(14)8(5)12/h1,15H,3-4H2
• InChI Key: HSWOILMZLAARCG-UHFFFAOYSA-N
• Canonical SMILES: C#CCC1=C(C(=C(C(=C1F)F)CO)F)F

Description

4-Propargyl-2,3,5,6-tetrafluorobenzyl alcohol is a useful research compound. Its molecular formula is C10H6F4O and its molecular weight is 218.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-[4-(prop-2-yn-1-yl)-2,3,5,6-tetrafluorobenzyloxy]tetrahydropyran (0.8 g), dilute hydrochloric acid (2N, 5 cm3) and methanol (30 cm3) was stirred together at the ambient temperature for 2 hours, after which the more volatile portion was removed by evaporation under reduced pressure. The residue was extracted with diethyl ether, the extracts combined, washed with water, and dried over anhydrous magnesium sulphate. Removal of the solvent by evaporation under reduced pressure yielded an oil which crystallised on standing to give 4-(prop-2-yn-1-yl)-2,3,5,6-tetrafluorobenzyl alcohol (0.5 g), m.p. 51°-52° C., after recrystallisation from petroleum ether (boiling range 60°-80° C.).

Synthesis routes and methods II

Procedure details

4-(Prop-2-yn-1-yl)-2,3,5,6-tetrafluorobenzyl alcohol was prepared from 2-[4-bromo-2,3,5,6-tetrafluorobenzyloxy)-tetrahydropyran and propargyl chloride, by a two stage procedure similar to that described in Example 4.